1-([1,1'-Biphenyl]-2-yloxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2-phenylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C25H27FN2O2.2ClH/c26-21-10-12-22(13-11-21)28-16-14-27(15-17-28)18-23(29)19-30-25-9-5-4-8-24(25)20-6-2-1-3-7-20;;/h1-13,23,29H,14-19H2;2*1H
• InChI Key: HKVLVSXPIODLKB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COC2=CC=CC=C2C3=CC=CC=C3)O)C4=CC=C(C=C4)F.Cl.Cl
• Molecular Formula: C25H29Cl2FN2O2
• Molecular Weight: 479.4 g/mol

Description

1-([1,1'-Biphenyl]-2-yloxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C25H29Cl2FN2O2 and its molecular weight is 479.42. The purity is usually 95%.
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Scientific Research Applications

Binding Properties and Affinity Studies

Research has explored derivatives of 1-([1,1'-Biphenyl]-2-yloxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride for their binding properties, specifically targeting dopamine (DAT) and serotonin (SERT) transporters. Studies have indicated that certain derivatives exhibit significant affinity towards these transporters, with variations in selectivity, indicating potential for applications in neurological research and drug development (Lewis et al., 2003).

Antidepressant and Antianxiety Potential

Derivatives of this compound have been studied for their potential as antidepressants, with dual activity at 5-HT1A serotonin receptors and serotonin transporter. Certain compounds demonstrated high nanomolar affinity for both the 5-HT1A receptor and the serotonin transporter, suggesting their potential utility as potent antidepressant agents with a new dual mechanism of action (Martínez et al., 2001).

Antiplasmodial Activity

Compounds structurally related to this compound have been investigated for their antiplasmodial properties. The presence of certain structural features, such as a hydroxyl group, a propane chain, and a fluor, was found crucial for antiplasmodial activity. Some derivatives displayed potent inhibitory effects on Plasmodium falciparum, suggesting their potential in malaria treatment (Mendoza et al., 2011).

Antitumor Properties

Studies have explored the antitumor activity of piperazine-based tertiary amino alcohols and their dihydrochlorides, structurally similar to this compound. These compounds were investigated for their effects on tumor DNA methylation processes in vitro, highlighting their potential as antitumor agents (Hakobyan et al., 2020).